1,1-Diphenyl-N-[(trimethylsilyl)methyl]methanamine

• Molecular Formula: C17H23NSi
• Molecular Weight: 269.46 g/mol
• IUPAC Name: 1,1-diphenyl-N-(trimethylsilylmethyl)methanamine
• InChI: InChI=1S/C17H23NSi/c1-19(2,3)14-18-17(15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-13,17-18H,14H2,1-3H3
• InChI Key: KKQRPCZYYCOIPN-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CNC(C1=CC=CC=C1)C2=CC=CC=C2

Description

1,1-Diphenyl-N-[(trimethylsilyl)methyl]methanamine is a useful research compound. Its molecular formula is C17H23NSi and its molecular weight is 269.46 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of benzhydrylamine (25 g, 136.4 mmol) and trimethylsilylmethyl chloride (8.39 g, 68.4 mmol) in acetonitrile (105 ml) was refluxed overnight. Then the mixture was concentrated under vacuum at 70° C. with a rotary evaporator to remove all volatiles. The white residue was mixed with n-heptane (150 ml) and filtered over a glass filter. The salt residue was washed with n-heptane (2×25 ml). The combined heptane filtrates were concentrated under vacuum to give the crude product as a clear, slightly yellow oil (23 g; >100%). Purification by chromatography on silica gel (700 ml) eluting with n-heptane (2000 ml), followed by n-heptane:ethyl acetate (10:1) gave pure diphenyl-N-((trimethylsilyl)methyl)methanamine (5.5 g, 20.4 mmol; 30%).